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Compound of Interest

Compound Name: 2-Phenylbutyryl chloride

Cat. No.: B042943

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides an in-depth look at 2-Phenylbutyryl
chloride, covering its nomenclature, physicochemical properties, synthesis, and applications.

Nomenclature: Synonyms and Alternative Names

2-Phenylbutyryl chloride is known by a variety of names in chemical literature and
commercial listings. Its systematic IUPAC name is 2-phenylbutanoyl chloride. A comprehensive
list of its synonyms and identifiers is provided below for clear identification and literature
searching.
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Name Type

Name

IUPAC Name

2-phenylbutanoyl chloride[1][2]

Common Name

2-Phenylbutyryl chloride[1][3][4]

Alternative Name

a-Phenylbutyryl chloride[3]

Alternative Name

alpha-Ethylbenzeneacetyl chloride[1][2]

Alternative Name

Benzeneacetyl chloride, a-ethyl-[2]

Alternative Name

Butyryl chloride, 2-phenyl-[1][2][4]

CAS Registry Number

36854-57-6[1][3][4]

EC Number 253-241-0[1][4]
PubChem CID 98173[1]
InChl Key QGXMHCMPIAYMGT-UHFFFAOYSA-N[1]

Physicochemical Properties

The physical and chemical properties of 2-Phenylbutyryl chloride are crucial for its handling,

storage, and application in experimental settings. The following table summarizes key

quantitative data.
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Property Value Reference
Molecular Formula C10H11CIO [11[3]
Molecular Weight 182.65 g/mol [21[31[4]
Appearance Colorless to pale yellow liquid [5]

Boiling Point 122-125 °C at 20 mmHg [31[41[6]
Density 1.093 g/mL at 25 °C [3][4][6]

Refractive Index (n20/D)

1.516

[3]41(6]

Flash Point

98 °C (208.4 °F) - closed cup

Solubility

Reacts with water. Soluble in

chloroform and hexanes.

[317]

Synthesis of 2-Phenylbutyryl Chloride: An
Experimental Protocol

2-Phenylbutyryl chloride is typically synthesized from its corresponding carboxylic acid, 2-

phenylbutyric acid, through the action of a chlorinating agent such as thionyl chloride (SOCIz2)

or oxalyl chloride ((COCI)2).[8] The following is a generalized experimental protocol for its

preparation.

Objective: To synthesize 2-Phenylbutyryl chloride from 2-phenylbutyric acid.

Materials:

2-Phenylbutyric acid

Round-bottom flask

Magnetic stirrer and stir bar

Thionyl chloride (or oxalyl chloride)

Anhydrous dichloromethane (or another suitable inert solvent)
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Reflux condenser with a drying tube (e.g., filled with CaClz2)
Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Methodology:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-
phenylbutyric acid in anhydrous dichloromethane. The flask is then fitted with a reflux
condenser protected by a drying tube to prevent the ingress of atmospheric moisture.

Addition of Chlorinating Agent: Slowly add an excess of thionyl chloride (typically 1.5 to 2
equivalents) to the stirred solution at room temperature. The addition should be performed in
a well-ventilated fume hood due to the evolution of HCI and SOz gases.

Reaction: After the addition is complete, gently heat the reaction mixture to reflux
(approximately 40 °C for dichloromethane) and maintain it for 1-2 hours. The progress of the
reaction can be monitored by the cessation of gas evolution.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. The
excess thionyl chloride and the solvent are removed under reduced pressure using a rotary

evaporator.

Purification: The crude 2-Phenylbutyryl chloride is then purified by vacuum distillation to
yield the final product as a colorless to pale yellow liquid.
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Synthesis workflow for 2-Phenylbutyryl chloride.
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Applications in Research and Development

2-Phenylbutyryl chloride is a valuable reagent in organic synthesis and analytical chemistry.
Its primary applications include:

¢ Intermediate in Pharmaceutical Synthesis: It serves as a building block for the synthesis of
various pharmaceutical compounds.[9]

o Chiral Derivatizing Agent: The chiral versions of 2-phenylbutyryl chloride, (R)-(-)- and (S)-
(+)-2-phenylbutyryl chloride, are used as derivatizing agents in gas chromatography-mass
spectrometry (GC-MS) for the separation and quantification of enantiomers of various
compounds, including amino acids and neurotransmitters like dopamine and salsolinol.[3][8]

The following diagram illustrates the general workflow for using 2-Phenylbutyryl chloride as a
chiral derivatizing agent in GC-MS analysis.
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Sample Preparation
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Workflow for chiral derivatization using 2-Phenylbutyryl chloride.

Safety and Handling

2-Phenylbutyryl chloride is a corrosive substance that causes severe skin burns and eye
damage.[1] It is also moisture-sensitive.[3][4] Therefore, appropriate personal protective
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equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when
handling this chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion

2-Phenylbutyryl chloride is a versatile chemical reagent with significant applications in both
synthetic and analytical chemistry. A comprehensive understanding of its properties, synthesis,
and safe handling is essential for its effective and safe utilization in a research and
development setting. This guide provides the foundational knowledge required for professionals
working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042943#2-phenylbutyryl-chloride-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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